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Introduction
The nuclear reaction ¹⁹⁷Au(n,2n)¹⁹⁶Au is of significant interest in various scientific and

technological fields, including nuclear physics research, reactor dosimetry, and medical isotope

production. This reaction involves the bombardment of a stable gold isotope, ¹⁹⁷Au, with a

neutron (n), resulting in the emission of two neutrons and the formation of the radioactive

isotope ¹⁹⁶Au. The cross section of this reaction, which represents the probability of the

reaction occurring, is a critical parameter for these applications. This document provides a

detailed overview of the ¹⁹⁷Au(n,2n)¹⁹⁶Au reaction cross section, a comprehensive

experimental protocol for its measurement using the neutron activation technique, and relevant

data presented in a clear and accessible format.

Data Presentation: ¹⁹⁷Au(n,2n)¹⁹⁶Au Reaction Cross
Section
The following table summarizes experimentally measured cross-section values for the

¹⁹⁷Au(n,2n)¹⁹⁶Au reaction at various incident neutron energies. This data has been compiled

from multiple experimental studies to provide a comprehensive overview for comparative

analysis.[1][2][3][4][5]
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Neutron Energy
(MeV)

Total Cross Section
(mb)

Uncertainty (mb) Reference

9.0 328 ± 26 [5]

9.5 695 ± 60 [5]

10.0 1052 ± 73 [5]

10.5 1404 ± 102 [5]

15.3 2134 ± 107 [3]

17.1 2240 ± 110 [4]

20.9 2080 ± 100 [4]

Note: "mb" stands for millibarns, a unit of area used for expressing nuclear cross sections.

Experimental Protocol: Measurement of the
¹⁹⁷Au(n,2n)¹⁹⁶Au Reaction Cross Section via Neutron
Activation Analysis
The activation method is a widely used and reliable technique for measuring neutron-induced

reaction cross sections.[4][5] The protocol outlined below provides a step-by-step guide for

determining the ¹⁹⁷Au(n,2n)¹⁹⁶Au reaction cross section.

Target and Monitor Foil Preparation
Target Material: Obtain high-purity (99.99% or greater) gold (¹⁹⁷Au) foils of a known thickness

and uniform area.

Monitor Foil: Use a reference material with a well-characterized reaction cross section, such

as aluminum (²⁷Al), for neutron flux determination. The ²⁷Al(n,α)²⁴Na reaction is a common

standard.[4][5] Prepare aluminum foils of similar dimensions to the gold target foils.

Encapsulation: Clean the foils with appropriate solvents (e.g., acetone, ethanol) to remove

any surface contaminants. Securely stack the gold target foil and the aluminum monitor foil
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together. For irradiation, this stack is typically placed in a cadmium shield to minimize the

influence of thermal neutrons, especially if the focus is on the fast neutron energy range.

Irradiation
Neutron Source: Utilize a quasi-monoenergetic neutron source, such as a particle

accelerator, to irradiate the target assembly. The ³H(d,n)⁴He or ²H(d,n)³He reactions are

commonly used to produce neutrons in the MeV energy range.[4][5]

Irradiation Procedure: Place the encapsulated target and monitor foil assembly at a known

distance and angle relative to the neutron source. Irradiate the assembly for a predetermined

duration. The irradiation time will depend on the neutron flux, the expected cross section,

and the half-life of the product nuclide (¹⁹⁶Au has a half-life of approximately 6.18 days).

Gamma-Ray Spectroscopy
Cooling Period: After irradiation, allow the foils to "cool" for a specific period. This allows for

the decay of short-lived interfering radioisotopes.

Detection System: Employ a high-purity germanium (HPGe) detector for gamma-ray

spectroscopy. HPGe detectors offer excellent energy resolution, which is crucial for

distinguishing the characteristic gamma rays of ¹⁹⁶Au from other background radiation.[4]

Data Acquisition: Separately measure the gamma-ray spectra of the irradiated gold and

aluminum foils. The counting time should be sufficient to obtain good statistical accuracy for

the peaks of interest. For ¹⁹⁶Au, the prominent gamma-ray energies are 355.7 keV and 426.0

keV. For the ²⁴Na produced in the aluminum monitor foil, the 1368.6 keV gamma-ray is

typically used for analysis.

Data Analysis
Peak Analysis: Analyze the acquired gamma-ray spectra to determine the net peak areas of

the characteristic gamma rays for ¹⁹⁶Au and ²⁴Na.

Activity Calculation: Calculate the decay-corrected activities of ¹⁹⁶Au and ²⁴Na at the end of

the irradiation using the following formula: A = (N * λ) / (1 - exp(-λ * t_irr)) * exp(-λ * t_cool) *

(1 - exp(-λ * t_meas)) where:
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A is the activity at the end of irradiation

N is the net peak area

λ is the decay constant of the product nuclide

t_irr is the irradiation time

t_cool is the cooling time

t_meas is the measurement time

Neutron Flux Determination: Determine the incident neutron flux (Φ) using the known cross

section of the monitor reaction (²⁷Al(n,α)²⁴Na) and the measured activity of ²⁴Na.

Cross Section Calculation: Calculate the cross section (σ) of the ¹⁹⁷Au(n,2n)¹⁹⁶Au reaction

using the following equation: σ_Au = (A_Au * N_Al * σ_Al) / (A_Al * N_Au) where:

σ_Au is the cross section of the ¹⁹⁷Au(n,2n)¹⁹⁶Au reaction

A_Au is the activity of ¹⁹⁶Au

N_Al is the number of atoms in the aluminum foil

σ_Al is the known cross section of the ²⁷Al(n,α)²⁴Na reaction at the given neutron energy

A_Al is the activity of ²⁴Na

N_Au is the number of atoms in the gold foil
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Caption: Experimental workflow for measuring the ¹⁹⁷Au(n,2n)¹⁹⁶Au cross section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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